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Compound of Interest

Compound Name: SR9243

Cat. No.: B610985 Get Quote

SR9243 is a potent and selective synthetic REV-ERB agonist, crucial for research in circadian

rhythm and metabolism.[1][2][3] Proper handling and disposal are paramount to ensure

laboratory safety and environmental protection. This document provides detailed procedures

for the safe disposal of SR9243, alongside essential data and a diagram of its signaling

pathway.

Essential Safety and Handling Precautions
Before handling SR9243, it is crucial to consult the Safety Data Sheet (SDS) provided by the

supplier.[4] Always handle this compound in a designated area, such as a chemical fume hood,

to minimize inhalation exposure.[5] Personal Protective Equipment (PPE), including a lab coat,

safety goggles with side shields, and chemical-resistant gloves, must be worn at all times.

Step-by-Step Disposal Procedures
The following procedures are based on general guidelines for hazardous chemical waste

disposal and should be adapted to comply with local, state, and federal regulations.

1. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated or expired solid SR9243 in a clearly labeled, sealed container. The

label should include "Hazardous Waste," the chemical name ("SR9243"), and the
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approximate quantity.

Contaminated items such as weighing boats, spatulas, and disposable labware should

also be placed in this container.

Liquid Waste (DMSO Solutions):

SR9243 is soluble in DMSO. Collect all solutions containing SR9243 in a dedicated, leak-

proof, and clearly labeled hazardous waste container.

The label must indicate "Hazardous Waste," "SR9243 in DMSO," and the estimated

concentration.

Do not mix with other chemical waste streams unless compatibility is confirmed.

Contaminated PPE:

Dispose of grossly contaminated gloves and other disposable PPE as hazardous waste in

the designated solid waste container.

2. Spill Management:

In case of a spill, evacuate the immediate area and ensure proper ventilation.

Wear appropriate PPE, including a respirator if dealing with a large amount of powdered

compound.

For small powder spills, gently cover with an absorbent material (e.g., vermiculite or sand)

and carefully sweep it into a hazardous waste container. Avoid raising dust.

For liquid spills (in DMSO), absorb the spill with an inert absorbent material and place it in

the designated hazardous waste container.

Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

Collect all cleaning materials as hazardous waste.

3. Final Disposal:
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All waste containers must be securely sealed.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of SR9243 down the drain or in the regular trash.

Quantitative Data for SR9243
Property Value Source

Molecular Formula C31H32BrNO4S2

Molecular Weight 626.62 g/mol

Purity ≥98%

Solubility
Soluble in DMSO (up to 20

mg/mL or 31.92 mM)

Storage (Solid) Store at +4°C

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year

CAS Number 1613028-81-1

Mechanism of Action: REV-ERB Signaling Pathway
SR9243 acts as an agonist for the nuclear receptors REV-ERBα and REV-ERBβ. These

receptors are key transcriptional repressors involved in regulating circadian rhythms and

metabolic pathways. Upon binding of SR9243, REV-ERB recruits the NCoR (Nuclear Receptor

Corepressor) complex, leading to the repression of its target genes. This includes genes

involved in inflammation (e.g., NLRP3, IL-1β) and lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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